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Compound of Interest

Compound Name: Methyl 5-oxodecanoate

CAS No.: 6093-95-4

Cat. No.: B1619763

Get Quote

Introduction & Scope
Methyl 5-oxodecanoate (CAS: 6093-95-4) is a keto-fatty acid methyl ester (keto-FAME).[1]

While often encountered as a minor metabolite in microbial fermentation or as a specific insect

pheromone intermediate, it serves as a critical reference standard in lipidomics and organic

synthesis.[1]

Characterizing this molecule presents a specific challenge: distinguishing the position of the

ketone group along the aliphatic chain. Unlike simple saturated FAMEs, the 5-oxo functionality

alters the polarity and fragmentation pathways, requiring specific analytical protocols.[1]

This guide provides a self-validating workflow for the synthesis and rigorous characterization of

Methyl 5-oxodecanoate, designed for researchers requiring high-purity standards.
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Before initiating analysis, the physical behavior of the analyte must be understood to select

appropriate solvents and chromatographic conditions.[1]

Property Value / Characteristic Notes

Formula C₁₁H₂₀O₃

MW 200.28 g/mol

Appearance Colorless to pale yellow oil

Boiling Point ~115–120 °C @ 5 mmHg

Predicted atm.[1][2][3][4] BP

~250°C. Do not distill at atm.

pressure.

Solubility
Soluble in CHCl₃, MeOH,

Et₂O, Hexane
Insoluble in water.[1]

Refractive Index ~1.435–1.440
Typical for mid-chain keto

esters.[1]

Stability Air/Moisture Stable
Store at 4°C; avoid strong

bases (hydrolysis risk).[1]

Synthesis Protocol (Reference Standard
Preparation)
Rationale: Commercial standards for specific keto-FAMEs can be expensive or chemically

impure.[1] The following protocol utilizes a Blaise Reaction or Organocadmium/Zinc coupling

approach to ensure the ketone is strictly at position 5.[1]

Reaction Pathway:

Precursor: Glutaric anhydride (5-carbon backbone) is opened with methanol to form

Monomethyl Glutarate.[1]

Activation: Conversion to the acyl chloride.[1]
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Coupling: Reaction with Pentylzinc bromide (or similar organometallic) to attach the C5 tail.

[1]

Step-by-Step Methodology
Phase A: Preparation of Methyl 4-(chloroformyl)butyrate

Reflux Glutaric Anhydride (11.4 g, 0.1 mol) in dry Methanol (50 mL) for 4 hours.

Evaporate methanol to yield Monomethyl Glutarate.[1]

React with Thionyl Chloride (SOCl₂, 1.2 eq) at 60°C for 2 hours.

Remove excess SOCl₂ under vacuum.[1] Result: Methyl 4-(chloroformyl)butyrate.[1]

Phase B: Formation of Methyl 5-oxodecanoate

Reagent Prep: Prepare Pentylzinc bromide (0.1 mol) in dry THF from 1-bromopentane and

Zn dust.

Coupling: Cool the acyl chloride (from Phase A) to 0°C in THF.

Addition: Add the Pentylzinc reagent dropwise over 30 minutes. Note: Organozinc is

preferred over Grignard to prevent addition to the ester group.[1]

Quench: Stir for 2 hours, then quench with saturated NH₄Cl.

Extraction: Extract with Diethyl Ether (3x), wash with brine, dry over MgSO₄.

Purification: Vacuum distillation (target fraction: 115–120°C @ 5 mmHg).

Analytical Method 1: GC-MS Characterization[1]
Expertise Insight: In Mass Spectrometry, simple FAMEs fragment predictably.[1] However, the

5-oxo group introduces a "weak link" for

-cleavage.[1] The presence of m/z 99 and m/z 129 (alongside the classic m/z 74) is the
diagnostic fingerprint for this specific isomer.[1]
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Instrument Parameters
System: Agilent 7890/5977 (or equivalent).

Column: DB-Wax or HP-88 (Polar columns preferred to separate keto-isomers).[1]

Dimensions: 30 m x 0.25 mm x 0.25 µm.[1]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split 50:1 @ 250°C.

Oven Program:

Hold 60°C for 2 min.

Ramp 10°C/min to 240°C.

Hold 5 min.

Fragmentation Logic & Interpretation
The Electron Impact (EI, 70eV) spectrum must be validated against the following cleavage

mechanisms:

McLafferty Rearrangement (Ester): The universal FAME marker.[1]

Mechanism:[1] Transfer of

-hydrogen (from C4) to the ester carbonyl.[1]

Diagnostic Ion:m/z 74 (Base peak or very high intensity).[1]

-Cleavage (Ketone - Left): Cleavage between C4 and C5.[1]

Fragment:

(Acylium ion from tail).[1]

Diagnostic Ion:m/z 99.
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-Cleavage (Ketone - Right): Cleavage between C5 and C6.[1]

Fragment:

(Acylium ion from head).[1]

Diagnostic Ion:m/z 129.
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m/z 129
[MeOOC-(CH2)3-CO]+

Loss of Alkyl Tail

Click to download full resolution via product page

Figure 1: Mass Spectrometry fragmentation pathways for structural confirmation of Methyl 5-
oxodecanoate.[1]

Analytical Method 2: NMR Spectroscopy
Causality: While GC-MS confirms the mass fragments, it cannot definitively rule out

rearrangement isomers during ionization.[1] NMR provides the in-situ map of the carbon

backbone, proving the ketone is at C5 and not C4 or C6.[1]

Protocol
Solvent: CDCl₃ (Deuterated Chloroform).[1]

Concentration: 10 mg in 0.6 mL.[1]

Reference: TMS (0.00 ppm).

1H NMR Assignment (400 MHz)
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Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

-OCH₃ 3.67 Singlet (s) 3H

Methyl ester

protons

(Characteristic).

[1]

H-4, H-6 2.40 – 2.45 Multiplet (m) 4H

-protons to the

ketone.[1]

Deshielded by

C=O.

H-2 2.33 Triplet (t) 2H -protons to the

ester.[1]

H-3 1.90 Quintet (m) 2H
-protons

(between ester

and ketone).[1]

H-7 1.58 Multiplet (m) 2H -proton to ketone

(alkyl side).[1]

H-8, H-9 1.25 – 1.35 Multiplet (m) 4H
Bulk methylene

chain.[1]

H-10 0.89 Triplet (t) 3H
Terminal methyl

group.[1]

Validation Check: The key differentiator is the integration of the 2.40 ppm region (4H total for H-

4 and H-6) and the distinct triplet at 2.33 ppm (H-2). If the ketone were at C4, the splitting

patterns in the 2.3–2.6 ppm region would shift significantly.[1]

Analytical Method 3: FTIR Spectroscopy
Purpose: Rapid confirmation of functional groups and purity check (absence of -OH or Acid -

COOH bands).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-oxodecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mode: ATR (Attenuated Total Reflectance) on neat oil.[1]

Key Bands:

1740 cm⁻¹: Ester C=O stretch (Strong, sharp).

1715 cm⁻¹: Ketone C=O stretch (Strong, slightly lower freq than ester).[1]

2950–2850 cm⁻¹: C-H stretches (Aliphatic).

No broad band @ 3400 cm⁻¹: Confirms no unreacted Glutaric acid or hydrolysis products.

[1]

Quality Control & Purity Specifications
For use as a reference standard, the material must meet these criteria:

GC Purity: >98.0% (Area normalization).

Moisture: <0.1% (Karl Fischer).[1]

Acid Value: <1.0 mg KOH/g (Ensures no free fatty acid degradation).[1]
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Figure 2: Synthetic workflow for the production of high-purity Methyl 5-oxodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl 5-oxodecanoate | C11H20O3 | CID 80188 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Methyl 5-oxooctadecanoate | C19H36O3 | CID 3483658 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. methyl 5-oxooctadecanoate, 2380-20-3 [thegoodscentscompany.com]

4. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Application Note: Analytical Characterization and
Synthesis Protocol for Methyl 5-oxodecanoate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1619763/docs#application-note-analytical-
characterization-and-synthesis-protocol-for-methyl-5-oxodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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